1-(3-Chloro-5-methoxyphenyl)methanamine

• IUPAC Name: (3-chloro-5-methoxyphenyl)methanamine
• InChI: InChI=1S/C8H10ClNO/c1-11-8-3-6(5-10)2-7(9)4-8/h2-4H,5,10H2,1H3
• InChI Key: DFKRFBZTBYCPLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN)Cl
• Molecular Formula: C8H10ClNO
• Molecular Weight: 171.62 g/mol

Description

Physical And Chemical Properties Analysis

1-(3-Chloro-5-methoxyphenyl)methanamine has a molecular weight of 171.62 and a predicted density of 1.180±0.06 g/cm3. The predicted boiling point is 265.8±25.0 °C.

Scientific Research Applications

Dual Serotonin/Noradrenaline Reuptake Inhibition

1-(2-Phenoxyphenyl)methanamines, related to 1-(3-Chloro-5-methoxyphenyl)methanamine, have shown potential in selective dual serotonin and noradrenaline reuptake pharmacology. These compounds exhibit good in vitro metabolic stability and hERG selectivity (Whitlock, Blagg, & Fish, 2008).

Synthesis of Novel Coumarin Derivatives

Research involving the reaction of (4-methoxyphenyl)methanamine, a similar compound, led to the creation of novel coumarin derivatives, providing insights into potential applications in medicinal chemistry (Dekić et al., 2020).

Development of Biased Agonists for Serotonin Receptors

1-(1-benzoylpiperidin-4-yl)methanamine derivatives, structurally related to 1-(3-Chloro-5-methoxyphenyl)methanamine, have been designed as biased agonists for serotonin 5-HT1A receptors, showing promise as potential antidepressant drug candidates (Sniecikowska et al., 2019).

Exploration in Organic Synthesis

Compounds like 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, related in structure, have been synthesized and characterized, indicating the versatility of methanamine derivatives in organic synthesis (Shimoga, Shin, & Kim, 2018).

Involvement in Photocytotoxicity Studies

Iron(III) complexes incorporating compounds like phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine have demonstrated unprecedented photocytotoxicity in red light, indicating potential applications in medical imaging and cancer therapy (Basu et al., 2014).

Antimicrobial Activities

Quinoline derivatives carrying 1,2,3-triazole moiety and methanamine components showed promising antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 3-chloro-5-methoxybenzylazide (5 mmol, 0.988 g) in THF (20 ml) was cooled to −78° C. and LiAlH4 (1 M, 7.5 mmol, 7.5 ml) was added dropwise with stirring. After 30 min the reaction was allowed to reach 0° C. and the mixture was stirred for another 1 h. To the resulting sharp yellow solution was added ethyl acetate (0.3 ml), followed by water (0.3 ml), NaOH (15% w/w in water) and water (0.9 ml). The resulting mixture was filtered and the solids washed with acetonitrile (15 ml). The solvents were evaporated off to provide the title compound (0.792 g, 92%) as a clear, colorless liquid. The product was used in the next step without further purification. An analytical pure sample was obtained by means of flash chromatography (silica, DCM/MeOH/NH3 (30%) 97/3/0.3 v/v/v). 1H NMR (CDCl3, 500 MHz) δ 1.46 (br, 2H), 3.77 (s, 3H), 3.79 (s, 2H), 6.74 (s, 1H), 6.75 (S, 1H) and 6.87 (s, 1H).